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molecular formula C10H12N2O3 B053455 6-Morpholinonicotinic Acid CAS No. 120800-52-4

6-Morpholinonicotinic Acid

Cat. No. B053455
CAS RN: 120800-52-4
M. Wt: 208.21 g/mol
InChI Key: XXDSDFLDYNISKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07786113B2

Procedure details

3.00 g 6-chloronicotinic acid in 24 ml dry acetonitrile were mixed with 16.6 ml morpholine and heated to reflux for 48 hrs. The mixture was evaporated under vacuum and the residue dissolved in water. The crude product was precipitated by addition of 10% aqueous acetic acid, isolated by filtration and washed with water and methanol to give 1.83 g of the title compound.
Name
6-chloronicotinic acid
Quantity
3 g
Type
reactant
Reaction Step One
Name
morpholine
Quantity
16.6 mL
Type
reactant
Reaction Step One
Name
acetonitrile
Quantity
24 mL
Type
solvent
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][N:3]=1.[NH:11]1[CH2:16][CH2:15][O:14][CH2:13][CH2:12]1>C(#N)C>[N:11]1([C:2]2[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][N:3]=2)[CH2:16][CH2:15][O:14][CH2:13][CH2:12]1

Inputs

Step One
Name
6-chloronicotinic acid
Quantity
3 g
Type
reactant
Smiles
ClC1=NC=C(C(=O)O)C=C1
Name
morpholine
Quantity
16.6 mL
Type
reactant
Smiles
N1CCOCC1
Name
acetonitrile
Quantity
24 mL
Type
solvent
Smiles
C(C)#N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 48 hrs
Duration
48 h
CUSTOM
Type
CUSTOM
Details
The mixture was evaporated under vacuum
DISSOLUTION
Type
DISSOLUTION
Details
the residue dissolved in water
CUSTOM
Type
CUSTOM
Details
The crude product was precipitated by addition of 10% aqueous acetic acid
CUSTOM
Type
CUSTOM
Details
isolated by filtration
WASH
Type
WASH
Details
washed with water and methanol

Outcomes

Product
Name
title compound
Type
product
Smiles
N1(CCOCC1)C1=NC=C(C(=O)O)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 1.83 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.